Cas no 1517328-68-5 (4-(3-fluoro-4-nitrophenyl)butan-2-ol)

• Product Name: 4-(3-fluoro-4-nitrophenyl)butan-2-ol
• CAS No: 1517328-68-5
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 6171728
• PubChem ID: 80169891
• Update Time: 2025-08-05

4-(3-fluoro-4-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-nitrophenyl)butan-2-ol
• 1517328-68-5
• AKOS018731777
• EN300-1865315

• Inchi： 1S/C10H12FNO3/c1-7(13)2-3-8-4-5-10(12(14)15)9(11)6-8/h4-7,13H,2-3H2,1H3
• InChI Key： JEBOBFRTVQUDBJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 4-(3-fluoro-4-nitrophenyl)butan-2-ol

4-(3-Fluoro-4-nitrophenyl)butan-2-ol: A Promising Compound in Pharmaceutical Research

4-(3-Fluoro-4-nitrophenyl)butan-2-ol, with the CAS No. 1517328-68-5, represents a significant molecule in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a butan-2-ol backbone and a substituted phenyl ring. The presence of both fluorine and nitro groups in the aromatic ring contributes to its distinct chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development.

Recent studies have highlighted the importance of 4-(3-Fluoro-4-nitrophenyl)butan-2-ol in the context of pharmacological research. Researchers are increasingly focusing on its role in modulating biological pathways and its potential as a therapeutic agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the compound's interactions with specific protein targets, revealing its potential as a lead molecule for the development of new treatments for inflammatory diseases.

The 4-(3-Fluoro-4-nitrophenyl)butan-2-ol structure is particularly noteworthy due to its ability to interact with various biological systems. The fluorine atom in the phenyl ring enhances the compound's lipophilicity, which is crucial for its ability to cross cell membranes and reach intracellular targets. This property is essential in the design of drugs that require efficient cellular uptake.

Another key aspect of 4-(3-Fluoro-4-nitrophenyl)butan-2-ol is its potential applications in drug discovery. The nitro group in the aromatic ring can participate in various chemical reactions, making it a versatile building block for the synthesis of more complex molecules. This has led to its use as an intermediate in the synthesis of several bioactive compounds, including those with anti-inflammatory and antioxidant properties.

Recent advancements in computational chemistry have further expanded the understanding of 4-(3-Fluoro-4-nitrophenyl)butan-2-ol. Molecular docking studies have been employed to predict the compound's interactions with various enzymes and receptors. These studies have provided insights into its potential therapeutic applications, particularly in the treatment of chronic inflammatory conditions.

The 4-(3-Fluoro-4-nitrophenyl)butan-2-ol molecule is also being investigated for its role in targeted drug delivery. Its structural characteristics allow for the modification of its surface properties, enabling the creation of drug delivery systems that can enhance the efficacy of therapeutic agents. This has opened new avenues for the development of drugs with improved bioavailability and reduced side effects.

Moreover, the 4-(3-Fluoro-4-nitrophenyl)butan-2-ol compound has shown promise in antimicrobial research. Studies have demonstrated its ability to disrupt bacterial cell membranes, suggesting potential applications in the development of new antibiotics. This is particularly relevant given the increasing prevalence of antibiotic-resistant strains, which necessitates the exploration of novel antimicrobial agents.

The synthesis of 4-(3-Fluoro-4-nitrophenyl)butan-2-ol is another area of active research. Chemists are continuously refining synthetic methods to improve the efficiency and yield of the compound. These efforts are crucial for its large-scale production and subsequent application in pharmaceutical formulations.

In the context of clinical trials, 4-(3-Fluoro-4-nitrophenyl)butan-2-ol has been evaluated for its safety and efficacy in preclinical models. These studies have provided valuable data on its pharmacokinetic profile and potential therapeutic benefits, paving the way for further investigation in human trials.

Additionally, the 4-(3-Fluoro-4-nitrophenyl)butan-2-ol molecule is being studied for its role in biomarker research. Its ability to interact with specific biological markers makes it a potential tool for the early detection and monitoring of various diseases. This has significant implications for the development of personalized medicine approaches.

The 4-(3-Fluoro-4-nitrophenyl)butan-2-ol compound also holds promise in the field of nanomedicine. Its structural flexibility allows for the incorporation into nanocarriers, enhancing the delivery of therapeutic agents to specific target sites. This approach has the potential to revolutionize the treatment of diseases that require precise targeting of affected tissues.

Furthermore, the 4-(3-Fluoro-4-nitrophenyl)butan-2-ol molecule is being explored for its potential in gene therapy. Researchers are investigating its ability to serve as a vector for delivering genetic material to target cells, which could have transformative implications for the treatment of genetic disorders.

The ongoing research into 4-(3-Fluoro-4-nitrophenyl)butan-2-ol underscores its significance in the pharmaceutical industry. Its unique structural features and potential applications in various therapeutic areas make it a valuable compound for future drug development. As research continues to advance, the role of 4-(3-Fluoro-4-nitrophenyl)butan-2-ol in medicine is likely to expand, offering new possibilities for the treatment of a wide range of diseases.